Cas no 75207-09-9 (Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9CI))
75207-09-9 structure
Product Name:Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9CI)
CAS No:75207-09-9
MF:C30H45N3O9S
MW:623.758007764816
CID:571166
PubChem ID:6438728
Update Time:2025-04-19
Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9CI)
- (5S,7E,9E,11Z,14Z,17Z)-6-[(2R)-2-amino-3-[[(4S)-4-amino-4-carboxybutanoyl]-(carboxymethyl)amino]-3-oxopropyl]sulfanyl-5-hydroxyicosa-7,9,11,14,17-pentaenoic acid
- Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9
- leukotriene C-5
- 5-Hydroxy-6-S-glutathionyl-7,9,11,14,17-eicosapentaenoic acid
- Glycine, N-(S-(1-(4-carboxy-1-hydroxybutyl)-2,4,6,9,12-pentadecapentaenyl)-N-L-gamma-glutamyl-L-cysteinyl)-, (R-(R*,S*-(E,E,Z,Z,Z)))-
- Leukotriene C5
- S-{(2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]pentadeca-2,4,6,9,12-pentaen-1-yl}-L-cysteinyl-N-L-gamma-glutamylglycine
- 75207-09-9
-
- Inchi: 1S/C30H45N3O9S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-25(24(34)15-14-17-27(36)37)43-21-23(32)29(40)33(20-28(38)39)26(35)19-18-22(31)30(41)42/h3-4,6-7,9-13,16,22-25,34H,2,5,8,14-15,17-21,31-32H2,1H3,(H,36,37)(H,38,39)(H,41,42)/b4-3-,7-6-,10-9-,12-11+,16-13+/t22-,23-,24-,25?/m0/s1
- InChI Key: DYFVTVOONQKMNM-XWCRBLDASA-N
- SMILES: S(C[C@@H](C(N(CC(=O)O)C(CC[C@@H](C(=O)O)N)=O)=O)N)C(/C=C/C=C/C=C\C/C=C\C/C=C\CC)[C@H](CCCC(=O)O)O
Computed Properties
- Exact Mass: 623.28765120g/mol
- Monoisotopic Mass: 623.28765120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 43
- Rotatable Bond Count: 23
- Complexity: 1040
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 5
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -2.6
- Topological Polar Surface Area: 247Ų
Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9CI) Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
75207-09-9 (Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9CI)) Related Products
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